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Compound of Interest

3-Bromomethyl-1,5,5-
Compound Name:
trimethylhydantoin

cat. No.: B1278383

Technical Guide: 1-Bromo-3-chloro-5,5-
dimethylhydantoin (BCDMH)

CAS Number: 16079-88-2[1][2][3]
Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 1-Bromo-3-chloro-5,5-
dimethylhydantoin (BCDMH), focusing on its chemical identity, safety data, and handling
protocols.

Chemical and Physical Properties

1-Bromo-3-chloro-5,5-dimethylhydantoin is a heterocyclic organic compound used extensively
as a disinfectant and biocide.[4] It is a stable source of both chlorine and bromine.[5] The
guantitative physical and chemical properties of BCDMH are summarized in the table below.
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Property Value
Molecular Formula CsHeBrCIN202[2][3][6]
Molecular Weight 241.47 g/mol [2][6]

White to off-white crystalline powder or

Appearance granules.[2][7]

Odor Faint halogen or acetone-like odor.[1][8]
Melting Point 158 - 164 °C (Decomposes).[7][8][9]
Solubility in Water 0.15 g/ 100 mL (at 20-25 °C).[5][8][9]
Density 1.8 - 2.0 g/cm3.[8][9]

Vapor Pressure 6.61 x 10-% mm Hg.[2][8]

Log Kow (Octanol/Water Partition Coeff.) 0.35.[1][8]

pH ~3.5 (0.15% aqueous solution).[9][10]

Safety and Hazard Data

BCDMH is classified as a hazardous substance. It is an oxidizing agent, corrosive, and harmful
if swallowed or inhaled. The Globally Harmonized System (GHS) classification and associated
toxicological data are detailed below.

GHS Hazard Summary
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Category Code Hazard Statement Pictogram
o ) May intensify fire;
Oxidizing Solid H272 o
oxidizer.[3][6][9][11]
o Harmful if swallowed.
Acute Toxicity (Oral) H302 |
[3][6]9][11]
Causes severe skin
Skin Corrosion H314 burns and eye corrosive
damage.[3][6][9][11]
) o May cause an allergic
Skin Sensitization H317 _ _
skin reaction.[3][5][11]
Acute Toxicity Harmful if inhaled.[3]
) H332 |
(Inhalation) (5]
Aquatic Hazard Very toxic to aquatic
H400 _ i
(Acute) life.[3][6][9][11]
) o Suspected of causing
Carcinogenicity H351 <
cancer.[3]
Contact with acids
EU Specific Hazard EUHO031 liberates toxic gas.[6] (None)

[8]

Signal Word: Danger[5][11]

Quantitative Toxicological Data
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Metric Species Route Value

578 - 1390 mg/kg[7]

LDso Rat Oral
[11]
LDso Rabbit Dermal > 2000 mg/kg[7][11]
LCso Rat Inhalation 168 mg/m3[2]
. _ 0.26 - 0.4 mg/L (96h)
LCso Fish Aquatic
[11]
ECso Crustacea Aquatic 0.2 mg/L (96h)[11]
100 mg/kg/day (for
_ surrogate 5,5-
NOAEL Rabbit Oral
dimethylhydantoin)[3]
[6]
) 2 pg/m3 (8-hour
ITSL (Human) Inhalation

average)[1][7]

Experimental Protocols and Procedures

Strict adherence to safety protocols is mandatory when handling BCDMH. The following
sections provide detailed methodologies for its use, storage, and emergency response.

Safe Handling and Personal Protective Equipment (PPE)

Objective: To prevent personnel exposure and cross-contamination during handling.
Methodology:

o Ventilation: All handling of BCDMH powder must occur in a well-ventilated area, preferably
within a certified chemical fume hood.[12]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources. It is an oxidizer and can intensify fires.[3][5]
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e Avoid Contamination: Do not allow BCDMH to contact combustible materials, organic matter,
acids, bases, or moisture.[1][8][13] Such contact can generate heat, hazardous gases, and
potentially lead to fire or explosion.[1]

o Personal Protective Equipment (PPE):

[e]

Hand Protection: Wear chemically resistant gloves (e.g., PVC).[8]

o

Eye Protection: Use chemical safety goggles and a face shield.[3][12]

[¢]

Skin and Body Protection: Wear a lab coat or chemical-resistant apron. For large
quantities, full-body protective clothing may be necessary.[3]

[¢]

Respiratory Protection: If dust is generated outside of a fume hood, use a NIOSH-
approved particulate respirator.[12]

e Hygiene: Do not eat, drink, or smoke in areas where BCDMH is handled. Wash hands and
exposed skin thoroughly after handling.[3][9]

Storage Protocol

Objective: To ensure the stable and safe storage of BCDMH, preventing degradation and
hazardous reactions.

Methodology:
o Container: Store in the original, tightly sealed container.[13]
e Location: Store in a cool, dry, dark, and well-ventilated area.[9][12]

e Segregation: Store locked up and segregated from incompatible materials, including
combustible substances, organic materials, acids, strong bases, and moisture.[3][9][13]

o Spill Containment: Ensure the storage area has secondary containment to manage potential
spills.

Spill Response Protocol
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Objective: To safely clean and decontaminate a BCDMH spill.
Methodology:
o Evacuate: Evacuate non-essential personnel from the spill area.
» Ventilate: Increase ventilation to the area.
» Control Ignition: Extinguish all ignition sources.
o PPE: Don appropriate PPE as described in section 3.1.
o Containment: Prevent the spill from entering drains or waterways.
o Cleanup:

o Carefully scoop up the spilled solid material.

o Use a clean, inert, and dry absorbent material such as sand or earth to contain the spill.
[11]

o CRITICAL: NEVER use organic absorbents like sawdust, paper, or cloth, as this may
result in fire.[11]

o Collection: Place the spilled material and absorbent into a labeled, sealable container for
hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly with water, collecting the cleaning water for

proper disposal.

First Aid Measures

Objective: To provide immediate care following exposure to BCDMH.
Methodology:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3][9]
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o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention as the material
causes chemical burns.[3][9][14]

o Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running
water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[3][9][14]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. If the person is conscious, give
a few glasses of water to drink. Seek immediate medical attention.[3][9]

Visualized Data and Workflows

The following diagrams illustrate key relationships and processes involving BCDMH.

Mechanism of Action in Water

BCDMH Water
(CsHeBrCIN202) (H20)

Slow Reaction

Releases [Releases

Hypobromous Acid Hypochlorous Acid
(HOBr) (HOCI)
- Biocidal Agent - - Biocidal Agent -

5,5-Dimethylhydantoin
(CsHsN202)

Click to download full resolution via product page

Caption: BCDMH reacts with water to release its active biocidal agents.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://pubmed.ncbi.nlm.nih.gov/22108327/
https://agentsales.com.au/images/SDS/OtherSDS/Bromochlorodimethylhydantoin-BCDMH.pdf
https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://pubmed.ncbi.nlm.nih.gov/22108327/
https://agentsales.com.au/images/SDS/OtherSDS/Bromochlorodimethylhydantoin-BCDMH.pdf
https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://pubmed.ncbi.nlm.nih.gov/22108327/
https://www.benchchem.com/product/b1278383?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Hazard Relationship and Required Controls

Inherent Hazards

Oxidizer Corrosive Acutely Toxic

H272: May intensify fire H314: Causes severe burns H302/H332: Harmful if swallowed/inhaled

andatory Controls

Storage Controls Spill Response Handling Controls

Keep from combustibles, heat, acids Use inert absorbent (e.g., sand) Use PPE (Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Logical links between BCDMH hazards and necessary safety controls.
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Experimental Workflow for Safe Handling

Start: Prepare for Handling

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

l

2. Confirm Proper Ventilation
(Fume Hood Active)

l

3. Weigh BCDMH in Hood

l

4. Transfer to Reaction Vessel

l

5. Clean & Decontaminate Workspace

l

6. Dispose of Waste & Contaminated PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for handling BCDMH in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278383?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

